Cas no 108847-21-8 (2-Thianthrenylboronic acid)

• Product Name: 2-Thianthrenylboronic acid
• CAS No: 108847-21-8
• MF: C₁₂H₉BO₂S₂
• MW: 260.139660596848
• MDL: MFCD06801664
• CID: 95876
• PubChem ID: 15247180
• Update Time: 2025-05-21

2-Thianthrenylboronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, 2-thianthrenyl-
• Thianthren-2-y1 boronic acid
• thianthren-2-ylboronic acid
• AB30027
• ACMC-20mbup
• AGN-PC-00OMCW
• CTK0D6111
• LS11087
• SureCN911259
• THIANTHRENE-2-BORONIC ACID
• 2-Thianthrenylboronic acid
• DTXSID20570437
• 108847-21-8
• AKOS030568840
• Thianthren-2-ylboronicacid
• MFCD06801664
• R10037
• AS-59907
• (THIANTHREN-2-YL)BORONIC ACID
• SCHEMBL911259
• THIANTHREN-2-YL BORONIC ACID
• CS-0440727
• DB-246393

• MDL： MFCD06801664
• Inchi： 1S/C12H9BO2S2/c14-13(15)8-5-6-11-12(7-8)17-10-4-2-1-3-9(10)16-11/h1-7,14-15H
• InChI Key： GCSOJZMPHLRBMJ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2SC2C=CC(B(O)O)=CC1=2

Computed Properties

• Exact Mass: 259.01737
• Monoisotopic Mass: 260.0137020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.1Ų

Experimental Properties

• PSA: 40.46

Additional information on 2-Thianthrenylboronic acid

2-Thianthrenylboronic Acid: A Comprehensive Overview

The compound with CAS No. 108847-21-8, commonly referred to as 2-Thianthrenylboronic Acid, has garnered significant attention in the fields of organic chemistry and materials science due to its unique properties and potential applications. This compound is a derivative of thianthrene, a polycyclic aromatic hydrocarbon, and incorporates a boronic acid group, which introduces versatile reactivity and functionality.

Thianthrene itself is a tricyclic aromatic compound with a fused bicyclo[4.4.0]decane skeleton, known for its rigid structure and high stability. The introduction of the boronic acid group at the 2-position of thianthrene imparts new electronic and chemical properties to the molecule, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of 2-Thianthrenylboronic Acid in cross-coupling reactions, particularly in the Suzuki-Miyaura coupling reaction. This reaction is widely used in the synthesis of biaryls, which are crucial components in pharmaceuticals, agrochemicals, and advanced materials. The boronic acid group acts as an excellent leaving group, enabling efficient coupling with aryl halides under palladium catalysis.

In addition to its role in cross-coupling reactions, 2-Thianthrenylboronic Acid has been explored for its potential in optoelectronic materials. The rigid and planar structure of thianthrene contributes to strong π-π interactions, which are desirable for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have demonstrated that incorporating this compound into conjugated polymers can enhance charge transport properties and improve device performance.

The synthesis of 2-Thianthrenylboronic Acid typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. One common approach involves the Friedel-Crafts alkylation of thianthrene followed by functionalization with a boronic acid group using nucleophilic substitution or coupling reactions.

Recent advancements in green chemistry have also led to more sustainable methods for synthesizing 2-Thianthrenylboronic Acid. For instance, researchers have developed catalyst-free protocols that minimize the use of hazardous reagents and reduce environmental impact. These methods often leverage microwave-assisted synthesis or ultrasound irradiation to accelerate reaction rates and improve yields.

The stability and reactivity of 2-Thianthrenylboronic Acid make it an attractive candidate for various applications beyond traditional organic synthesis. For example, it has been used as a precursor for synthesizing metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), which are highly porous materials with applications in gas storage, catalysis, and sensing.

In conclusion, 2-Thianthrenylboronic Acid (CAS No. 108847-21-8) is a versatile compound with significant potential in multiple areas of chemistry and materials science. Its unique combination of structural rigidity and functional reactivity positions it as an important tool for advancing cutting-edge research and industrial applications.